Cas no 62610-32-6 (Cernuanone)

• Product Name: Cernuanone
• CAS No: 62610-32-6
• MF: C₁₄H₁₆O₄
• MW: 248.274444580078
• CID: 2009479
• PubChem ID: 71438995
• Update Time: 2025-04-21

Cernuanone Chemical and Physical Properties

Names and Identifiers

• Cernuanone
• 2,3-Dihydro-5-acetyl-7-methoxy-2-(1-methylethenyl)benzofuran-3-ol
• DB-364344
• 62610-32-6

• Inchi： 1S/C14H16O4/c1-7(2)13-12(16)10-5-9(8(3)15)6-11(17-4)14(10)18-13/h5-6,12-13,16H,1H2,2-4H3
• InChI Key： RTRVCYIIGONVTB-UHFFFAOYSA-N
• SMILES： O1C2C(=CC(C(C)=O)=CC=2C(C1C(=C)C)O)OC

Computed Properties

• Exact Mass: 248.10485899Da
• Monoisotopic Mass: 248.10485899Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acetophenones